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Cat. No.: S547739

Get Quote

The table below summarizes the available key information for ZEN-2759 from the search results.

Property Specification

Chemical Name ZEN-2759 [1]

CAS Number 1616400-50-0 [1]

Molecular Formula C₁₇H₁₆N₂O₂ [1]

Molecular Weight 280.32 g/mol [1]

Storage 0°C short term; -20°C long term [1]

Reported Solubility DMSO [1]

Purity ≥98% (by HPLC) [1]

Troubleshooting Guide for Solubility Issues

Since ZEN-2759 is noted to be soluble in DMSO, the standard protocol is to first create a concentrated stock

solution in DMSO before diluting it into aqueous buffers. The following workflow outlines a systematic
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approach to troubleshooting and resolving precipitation issues.
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Here are detailed methodologies for the troubleshooting steps outlined above:

Prepare a Concentrated DMSO Stock: Begin by dissolving ZEN-2759 in 100% DMSO to create a

high-concentration stock solution (e.g., 10-50 mM). This ensures the compound is fully solubilized
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before encountering an aqueous environment [1].

Optimize Buffer Composition: The pH and ionic strength of your buffer can significantly impact

solubility.

pH Adjustment: If the compound has ionizable groups, adjusting the buffer pH can help.
Prepare the same buffer at different pH values to find the optimal condition. Caution: The final

pH must be compatible with your biological assay [2].
Buffer Type: Phosphate or citrate buffers at low concentrations (e.g., 10-20 mM) can be less

likely to cause "salting out" than higher ionic strength buffers [2].

Use Solubilizing Agents: If dilution still causes precipitation, consider adding small amounts of

solubilizing agents to your aqueous buffer.

Detergents: Use non-ionic detergents like Tween-20 or Triton X-100 at low concentrations
(e.g., 0.01%-0.1%).

Cyclodextrins: HP-β-Cyclodextrin (e.g., 1-5 mM) can form inclusion complexes and enhance
solubility.

Carrier Proteins: Adding bovine serum albumin (BSA, 0.1-1.0%) can help bind and solubilize
small molecules in solution.

Employ Physical Methods: Gentle sonication in a water bath for a short period (5-10 minutes) or

mild heating (e.g., 37°C) can help dissolve precipitates. Important: Confirm the compound's

stability at elevated temperatures before proceeding.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of ZEN-2759 I can achieve in an aqueous buffer?

There is no specific published data. The achievable concentration depends on your buffer's
composition, pH, and the final concentration of DMSO or other solubilizing agents. You must

determine this empirically through the troubleshooting steps above.

Q2: The final DMSO concentration in my assay is too high. How can I reduce it?

The most effective way is to increase the concentration of your stock solution. If you prepare a

50 mM stock instead of a 10 mM stock, you will use 5 times less volume to achieve the same
final compound concentration, thereby reducing the DMSO percentage.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://aobious.com/aobious/epigenetics/43032-zen-2759.html
https://www.masontechnology.ie/blog/understanding-buffers-in-liquid-chromatography/
https://www.masontechnology.ie/blog/understanding-buffers-in-liquid-chromatography/
https://www.smolecule.com/products/s547739?utm_src=pdf-body
https://www.smolecule.com/products/s547739?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q3: My solution looks clear after preparation but becomes cloudy over time. What should I do?

This indicates compound precipitation after dilution. Ensure your diluted working solution is
used immediately after preparation. If the problem persists, consider increasing the percentage

of DMSO or solubilizing agents slightly, or gently agitate the solution before use.

Key Experimental Considerations

Always Verify Solubility: A clear solution is not always a guarantee of molecular dispersion. If
biological activity seems lower than expected, precipitation is a likely cause.

Monitor Stability: Once dissolved, check the stability of ZEN-2759 in your chosen solvent system
over time, as compounds can degrade or precipitate upon storage.

Include Controls: In your biological assays, always include a vehicle control (e.g., the same
concentration of DMSO without the compound) to account for any effects of the solvent itself.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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